Cas no 5227-54-3 (2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide)

2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide structure
5227-54-3 structure
Product Name:2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide
CAS No:5227-54-3
MF:C17H15BrN4OS
MW:403.296200990677
CID:1576827
PubChem ID:1011246
Update Time:2025-04-21

2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide
    • hydrazinecarbothioamide, 2-(4-bromo-1,2-dihydro-5-methyl-2-oxo-3H-indol-3-ylidene)-N-(4-methylphenyl)-, (2Z)-
    • 1-[(4-bromo-5-methyl-2-oxoindol-3-yl)amino]-3-(4-methylphenyl)thiourea
    • (2Z)-2-(4-bromo-5-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-N-(4-methylphenyl)hydrazinecarbothioamide
    • STK084392
    • ZINC00671780
    • AKOS001609620
    • (3E)-4-bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
    • 3-[(4-BROMO-5-METHYL-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE)AMINO]-1-(4-METHYLPHENYL)THIOUREA
    • DTXSID80415370
    • AKOS000485068
    • AN-329/40239023
    • ZINC03991443
    • 4-bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
    • 5227-54-3
    • 1-[(4-bromo-2-hydroxy-5-methyl-1H-indol-3-yl)imino]-3-(4-methylphenyl)thiourea
    • Inchi: 1S/C17H15BrN4OS/c1-9-3-6-11(7-4-9)19-17(24)22-21-15-13-12(20-16(15)23)8-5-10(2)14(13)18/h3-8,20,23H,1-2H3,(H,19,24)/b22-21+
    • InChI Key: YCOWXXLMTSXHLB-QURGRASLSA-N
    • SMILES: BrC1=C(C)C=CC2=C1C(=C(N2)O)/N=N/C(NC1C=CC(C)=CC=1)=S

Computed Properties

  • Exact Mass: 402.01515
  • Monoisotopic Mass: 402.014994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.57
  • Boiling Point: 477.4°C at 760 mmHg
  • Flash Point: 242.5°C
  • Refractive Index: 1.716
  • PSA: 66.05
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk